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Compound of Interest

Compound Name: Disuccinimidyl tartrate

Cat. No.: B3043188

Disuccinimidyl tartrate (DST) is a homobifunctional crosslinker utilized in laboratory settings
for conjugating radiolabeled ligands to cell surface receptors. As with any laboratory chemical,
adherence to proper disposal protocols is paramount to ensure personnel safety and
environmental compliance. This guide provides detailed procedures for the safe handling and
disposal of DST.

Immediate Safety and Handling Precautions

Before handling Disuccinimidyl tartrate, it is crucial to be familiar with its properties and the
necessary safety measures. DST is a white solid that is sensitive to moisture.[1]

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment,
including safety goggles with side-shields, impervious gloves, and a lab coat.[2] In situations
where dust or aerosols may be generated, a full-face respirator should be used.[2][3]

Handling:

Use in a well-ventilated area.[3]

Avoid the formation of dust or aerosols.[3]

Prevent contact with skin, eyes, and the respiratory tract.[3]

After use, store the container in a resealable bag with desiccant and keep it in a dry,
refrigerated place.[4]
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Spill Management

In the event of a spill, evacuate unprotected personnel from the area. Avoid creating dust and
do not walk through the spilled material.[3]

Spill Cleanup Procedure:
o Wear appropriate PPE.

o Without creating dust, gently scoop the spilled solid into a suitable, closed container labeled
for disposal.[3]

o Prevent the spilled material from entering waterways, sewers, or drainage systems.[3]

Step-by-Step Disposal Protocol

Disposal of Disuccinimidyl tartrate and its contaminated materials must be conducted in
accordance with applicable national, regional, and local regulations.[3] Do not dispose of DST
down the drain.[4]

1. Waste Collection and Segregation:

o Collect waste DST and any materials contaminated with it (e.g., pipette tips, tubes,
absorbent paper) in a sturdy, leak-proof container that is compatible with the chemical.

e The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name: "Disuccinimidyl tartrate".

o Keep the waste container closed except when adding waste.

» Store the waste container in a designated, secure area away from incompatible materials
such as strong oxidizing agents and strong acids.[4]

2. Disposal of Unused Product:

e Unused or expired Disuccinimidyl tartrate should be disposed of as hazardous chemical
waste.
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» Do not attempt to dispose of it through regular trash or by evaporation.[5]
3. Disposal of Empty Containers:
e Thoroughly empty the container of all DST.

» Triple rinse the empty container with a suitable solvent (e.g., DMSO or DMF, in which DST is
soluble).

o Collect all rinsate as hazardous waste in a properly labeled container.[5][6]

e Once triple-rinsed, the container can be disposed of according to your institution's guidelines
for decontaminated labware. Deface or remove the original label before disposal.[6]

4. Arranging for Waste Pickup:

« Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for the pickup and disposal of the hazardous
waste container.

Summary of Disuccinimidyl Tartrate Properties

Property Data Reference
Chemical Name Disuccinimidyl tartrate [1]
Synonyms DST [11[3]
Appearance White solid [1]
Molecular Weight 344.23 g/mol
Solubility Soluble in DMSO or DMF
Reactivity Reéctive towards primary o

amines
Moisture Sensitivity Sensitive to moisture

Disposal Workflow
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The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Disuccinimidyl tartrate.

Disuccinimidyl Tartrate Disposal Workflow
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Caption: Disposal workflow for Disuccinimidyl Tartrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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